Cas no 80126-41-6 (Isocembrol)

• Product Name: Isocembrol
• CAS No: 80126-41-6
• MF: C₂₀H₃₄O
• MW: 290.48336648941
• CID: 2004005
• Update Time: 2025-03-10

Isocembrol Chemical and Physical Properties

Names and Identifiers

• Isocembrol
• Epiisocembrol
• 2,7,11-Cyclotetradecatrien-1-ol, 1,7,11-trimethyl-4-(1-methylethyl)-, (1S,2E,4S,7E,11E)-

• Inchi： 1S/C20H34O/c1-16(2)19-12-11-18(4)9-6-8-17(3)10-7-14-20(5,21)15-13-19/h9-10,13,15-16,19,21H,6-8,11-12,14H2,1-5H3
• InChI Key： YAPXSYXFLHDPCK-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(O)(C)CCC=C(C)CCC=C(C)CC1)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 0.875±0.06 g/cm3(Predicted)
• Boiling Point: 392.7±42.0 °C(Predicted)
• pka: 14.40±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembrane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Cembrane diterpenoids